3,5-difluoro-4-[3-(trifluoromethyl)-1H-pyrazol-1-yl]benzeneamine

• Molecular Formula: C10H6F5N3
• Molecular Weight: 263.17 g/mol
• IUPAC Name: 3,5-difluoro-4-[3-(trifluoromethyl)pyrazol-1-yl]aniline
• InChI: InChI=1S/C10H6F5N3/c11-6-3-5(16)4-7(12)9(6)18-2-1-8(17-18)10(13,14)15/h1-4H,16H2
• InChI Key: XLUJQYJDTBETQR-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(N=C1C(F)(F)F)C2=C(C=C(C=C2F)N)F

Description

3,5-difluoro-4-[3-(trifluoromethyl)-1H-pyrazol-1-yl]benzeneamine is a useful research compound. Its molecular formula is C10H6F5N3 and its molecular weight is 263.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 1-(2,6-difluoro-4-nitrophenyl)-3-trifluoromethyl)-1H-pyrazole (i.e. the product of Step A; 2.39 g, 8.15 mmol) and tin(II) chloride dihydrate (9.33 g, 41.3 mmol) in ethanol (173 mL) was refluxed for 2 h. The reaction mixture was concentrated under reduced pressure, and the residue was dissolved in ethyl acetate and washed successively with 1 N aqueous sodium hydroxide, and then water. The organic layer was dried (MgSO4), filtered and concentrated under reduced pressure. The residue was purified by medium pressure liquid chromatography on silica gel eluted with 0 to 100% ethyl acetate in hexanes to provide the title compound (2.00 g).